Cas no 5748-43-6 (4-(o-tolyl)benzoic acid)

• Product Name: 4-(o-tolyl)benzoic acid
• CAS No: 5748-43-6
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD03424591
• CID: 376324
• PubChem ID: 2759815
• Update Time: 2025-10-30

4-(o-tolyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 2'-methyl-
• 2\'-Methyl-biphenyl-4-carboxylic acid
• 2'-METHYL-BIPHENYL-4-CARBOXYLIC ACID
• 2'-METHYLBIPHENYL-4-CARBOXYLIC ACID
• 4-(2-methylphenyl)benzoic acid
• 2'-METHYLACETOPHENONE (O-)
• 2'-Methyl-biphenyl-4-carbonsaeure
• 2'-Methyl-4-biphenylcarboxylic acid
• 4-(o-tolyl)benzoic acid
• EN300-5404019
• FT-0719049
• 2'-methyl[1,1'-biphenyl]4-carboxylic acid
• BDBM50060989
• 2'-Methyl-[1,1'-biphenyl]-4-carboxylicacid
• 2'-methyl[1,1'-biphenyl-]4-carboxylic acid
• 5748-43-6
• BB 0222357
• J-510044
• AKOS002683493
• CS-0036720
• DTXSID40374919
• 2''-Methyl-biphenyl-4-carboxylic acid
• NDNIPPKLIDCYGD-UHFFFAOYSA-N
• 4-(o-tolyl)-benzoic acid
• MFCD03424591
• AB92613
• 2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• SCHEMBL2772423
• AM807454
• CHEMBL105876
• AS-2104
• 2'-methyl [1,1'-biphenyl]-4-carboxylic acid
• DB-072314

• MDL： MFCD03424591
• Inchi： 1S/C14H12O2/c1-10-4-2-3-5-13(10)11-6-8-12(9-7-11)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： NDNIPPKLIDCYGD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.156
• Boiling Point: 364.2°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.597
• PSA: 37.30000
• LogP: 3.36020

4-(o-tolyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives